Cas no 110033-53-9 (Benzoic acid,5-(trifluoromethyl)-2-[[[3-(trifluoromethyl)phenyl]methyl]thio]-, methyl ester)

• Product Name: Benzoic acid,5-(trifluoromethyl)-2-[[[3-(trifluoromethyl)phenyl]methyl]thio]-, methyl ester
• CAS No: 110033-53-9
• MF: C₁₇H₁₂F₆O₂S
• MW: 394.331404685974
• CID: 1190894
• Update Time: 2024-08-05

Benzoic acid,5-(trifluoromethyl)-2-[[[3-(trifluoromethyl)phenyl]methyl]thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-(trifluoromethyl)-2-[[[3-(trifluoromethyl)phenyl]methyl]thio]-, methyl ester
• Benzoic acid, 5-(trifluoromethyl)-2-[[[3-(trifluoromethyl)phenyl]methyl]thio]-, methyl ester

• Inchi： 1S/C17H12F6O2S/c1-25-15(24)13-8-12(17(21,22)23)5-6-14(13)26-9-10-3-2-4-11(7-10)16(18,19)20/h2-8H,9H2,1H3
• InChI Key： ZNLXUSBUPRPCNG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C(F)(F)F)=CC=C1SCC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 394.04626

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 394.9±42.0 °C(Predicted)
• PSA: 26.3